Cas no 1025651-88-0 (2-(4-Chlorophenyl)sulfonyl-3-[4-(2-fluorophenyl)piperazin-1-yl]prop-2-enenitrile)

• Product Name: 2-(4-Chlorophenyl)sulfonyl-3-[4-(2-fluorophenyl)piperazin-1-yl]prop-2-enenitrile
• CAS No: 1025651-88-0
• MF: C₁₉H₁₇ClFN₃O₂S
• MW: 405.87358546257
• MDL: MFCD03410312
• CID: 4677381
• Update Time: 2023-08-15

2-(4-Chlorophenyl)sulfonyl-3-[4-(2-fluorophenyl)piperazin-1-yl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-CHLOROPHENYL)SULFONYL)-3-(4-(2-FLUOROPHENYL)PIPERAZINYL)PROP-2-ENENITRILE
• (2E)-2-(4-chlorobenzenesulfonyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]prop-2-enenitrile
• 2-(4-chlorophenyl)sulfonyl-3-[4-(2-fluorophenyl)piperazin-1-yl]prop-2-enenitrile
• (E)-2-[(4-chlorophenyl)sulfonyl]-3-[4-(2-fluorophenyl)piperazino]-2-propenenitrile
• 2-(4-Chlorophenyl)sulfonyl-3-[4-(2-fluorophenyl)piperazin-1-yl]prop-2-enenitrile

• MDL： MFCD03410312
• Inchi： 1S/C19H17ClFN3O2S/c20-15-5-7-16(8-6-15)27(25,26)17(13-22)14-23-9-11-24(12-10-23)19-4-2-1-3-18(19)21/h1-8,14H,9-12H2
• InChI Key： MZSYTUAHKUNBFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C(C#N)=CN1CCN(C2C=CC=CC=2F)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 684
• Topological Polar Surface Area: 72.8